![molecular formula C11H12N4O2 B5500402 4-ethoxy-N-4H-1,2,4-triazol-3-ylbenzamide](/img/structure/B5500402.png)
4-ethoxy-N-4H-1,2,4-triazol-3-ylbenzamide
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Overview
Description
4-ethoxy-N-4H-1,2,4-triazol-3-ylbenzamide is a chemical compound belonging to the 1,2,4-triazole class. This class of compounds is known for its diverse range of biological activities and applications in pharmaceutical chemistry.
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives generally involves reactions of hydrazonates with various amines. For instance, 4-(4-Methoxyphenethyl)-3,5-dimethyl-4H-1,2,4-triazole was synthesized from ethyl N'-acetylacetohydrazonate and 2-(4-methoxyphenyl)ethanamine (Düğdü et al., 2013).
Molecular Structure Analysis
The molecular structure of 1,2,4-triazole derivatives is often characterized using techniques like IR, NMR, mass spectrometry, and X-ray crystallography. DFT calculations are used to confirm the geometry and vibrational frequencies, which generally show good agreement with experimental values (Düğdü et al., 2013).
Chemical Reactions and Properties
1,2,4-Triazole derivatives undergo various chemical reactions, contributing to their diverse applications. For example, their reactions with primary amines lead to the formation of novel compounds with significant biological activities (Bektaş et al., 2010).
Physical Properties Analysis
These compounds typically exhibit solid-state stability and show distinct spectral properties, including fluorescence. Their physical properties can be analyzed using techniques like NMR and X-ray crystallography, which help in identifying stable isomers and understanding their structural characteristics (Kóczán et al., 2001).
Chemical Properties Analysis
The chemical properties of 1,2,4-triazole derivatives are influenced by their molecular structure. DFT calculations, including molecular electrostatic potential and frontier molecular orbital analysis, provide insights into their reactivity and potential applications. These properties are pivotal in determining their applicability in various fields, including pharmaceuticals (Wu et al., 2022).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-ethoxy-N-(1H-1,2,4-triazol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2/c1-2-17-9-5-3-8(4-6-9)10(16)14-11-12-7-13-15-11/h3-7H,2H2,1H3,(H2,12,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGHSFLDSNPNENM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=NC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47202288 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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